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Compound of Interest

Compound Name: N-isopropylformamide

Cat. No.: B3048394 Get Quote

Introduction

N-Isopropylformamide (NIPF) is a polar aprotic solvent that presents a viable alternative to

other commonly used formamide solvents such as N,N-dimethylformamide (DMF) and N-

methyl-2-pyrrolidone (NMP) in various organic reactions. Its distinct physicochemical

properties, including a high boiling point and good solubility for a range of organic and

inorganic compounds, make it a solvent of interest for researchers, scientists, and drug

development professionals. This document provides a detailed overview of the properties of N-
isopropylformamide, its potential applications in organic synthesis, and general protocols for

its use, handling, and safety. While specific documented applications of N-
isopropylformamide as a primary solvent in a wide array of named organic reactions are not

extensively reported in readily available scientific literature, its characteristics suggest its utility

in reactions where polar aprotic solvents are advantageous.

Physicochemical Properties
Understanding the physical and chemical properties of a solvent is crucial for its effective

application in chemical synthesis. A summary of the key properties of N-isopropylformamide
is presented in Table 1.
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Property Value Unit Reference

Molecular Formula C₄H₉NO - [1]

Molecular Weight 87.12 g/mol [1]

CAS Number 16741-46-1 - [2][3]

Boiling Point 186.1 ± 9.0 °C [2][3]

Density 0.861 ± 0.06 g/cm³ [2][3]

Flash Point 88.7 °C [2]

Vapor Pressure 0.676 mmHg at 25°C [2]

Refractive Index 1.396 - [2]

pKa 16.19 ± 0.23 - [3]

Table 1: Physicochemical Properties of N-Isopropylformamide. These properties indicate that

N-isopropylformamide is a high-boiling, polar solvent suitable for reactions requiring elevated

temperatures.

Potential Applications in Organic Reactions
Based on its polar aprotic nature, N-isopropylformamide can be considered as a solvent for a

variety of organic transformations that are typically facilitated by such media. Polar aprotic

solvents are known to accelerate reaction rates, particularly for reactions involving anionic

nucleophiles, by solvating cations while leaving the anions relatively "naked" and more

reactive.

Nucleophilic Substitution Reactions
Bimolecular nucleophilic substitution (SN2) reactions often benefit from polar aprotic solvents.

These solvents can increase the nucleophilicity of the attacking species, leading to faster

reaction rates.

General Workflow for Investigating N-Isopropylformamide in a Nucleophilic Substitution

Reaction
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Caption: A generalized workflow for evaluating N-isopropylformamide as a solvent in a

nucleophilic substitution reaction.

Experimental Protocol: General Procedure for an SN2 Reaction

Solvent Preparation: Dry N-isopropylformamide over suitable drying agents (e.g.,

molecular sieves) and distill under reduced pressure before use to remove any water or

other impurities.

Reaction Setup: To a flame-dried round-bottom flask under an inert atmosphere (e.g.,

nitrogen or argon), add the substrate and the nucleophile.

Solvent Addition: Add the desired volume of dry N-isopropylformamide to the flask via

syringe.

Reaction Conditions: Stir the reaction mixture at the desired temperature (ranging from room

temperature to the boiling point of the solvent, depending on the reactivity of the substrates).

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography-mass spectrometry (GC-MS).

Work-up: Upon completion, cool the reaction mixture to room temperature and quench with

an appropriate aqueous solution (e.g., water or saturated ammonium chloride).

Extraction: Extract the product with a suitable organic solvent (e.g., ethyl acetate or

dichloromethane).

Purification: Dry the combined organic layers over an anhydrous salt (e.g., Na₂SO₄ or

MgSO₄), filter, and concentrate under reduced pressure. Purify the crude product by column

chromatography, distillation, or recrystallization.

Cross-Coupling Reactions
Palladium-catalyzed cross-coupling reactions, such as Suzuki, Heck, and Sonogashira

couplings, are fundamental transformations in modern organic synthesis. These reactions often

employ polar aprotic solvents to facilitate the solubility of the catalyst and reagents and to

promote the desired catalytic cycle.
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Logical Relationship in a Palladium-Catalyzed Cross-Coupling Reaction
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Caption: The key components and their relationship in a typical palladium-catalyzed cross-

coupling reaction where N-isopropylformamide could serve as the solvent.

Experimental Protocol: General Procedure for a Suzuki Cross-Coupling Reaction

Reagent Preparation: In a reaction vessel, combine the aryl halide, the boronic acid

derivative, the palladium catalyst (e.g., Pd(PPh₃)₄), and a suitable base (e.g., K₂CO₃ or

Cs₂CO₃).
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Solvent Addition: Add degassed N-isopropylformamide to the reaction vessel under an

inert atmosphere.

Reaction Conditions: Heat the reaction mixture to the desired temperature (typically 80-120

°C) and stir until the starting materials are consumed, as monitored by TLC or GC-MS.

Work-up: After cooling to room temperature, dilute the reaction mixture with water and

extract with an organic solvent.

Purification: Wash the combined organic extracts with brine, dry over an anhydrous salt, and

concentrate in vacuo. Purify the residue by column chromatography to afford the desired

biaryl product.

Safety and Handling
N-Isopropylformamide should be handled with appropriate safety precautions in a well-

ventilated fume hood.[4] It is classified as a substance that causes skin irritation, serious eye

irritation, and may cause respiratory irritation.[1]

Personal Protective Equipment (PPE):

Eye Protection: Chemical safety goggles or a face shield.[4]

Hand Protection: Compatible chemical-resistant gloves.[4]

Skin and Body Protection: A lab coat and appropriate protective clothing.[4]

Respiratory Protection: Not typically required for small-scale laboratory use with adequate

ventilation, but a respirator may be necessary for larger quantities or in case of spills.[4]

Handling and Storage:

Keep the container tightly closed in a dry and well-ventilated place.

Store away from heat, sparks, and open flames.[5]

Ground all equipment containing this material to prevent static discharge.[6]
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Conclusion
While N-isopropylformamide is not as extensively documented as a solvent in the chemical

literature as other formamides, its physicochemical properties suggest it is a promising

candidate for a range of organic reactions, particularly those that benefit from a polar aprotic

medium. Its high boiling point makes it suitable for reactions requiring significant thermal

energy. Researchers are encouraged to explore its potential as a substitute for more

conventional and potentially more hazardous solvents. As with any chemical, proper safety

protocols must be strictly followed during its handling and use. Further research into its

applications will undoubtedly expand its role in modern organic synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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